Cas no 85847-65-0 ((3aR,4R,5Z,9S,11aS)-9-hydroxy-6-methyl-3,10-dimethylidene-2-oxo-2,3,3a,4,7,8,9,10,11,11a-decahydrocyclodeca[b]furan-4-yl acetate)

• Product Name: (3aR,4R,5Z,9S,11aS)-9-hydroxy-6-methyl-3,10-dimethylidene-2-oxo-2,3,3a,4,7,8,9,10,11,11a-decahydrocyclodeca[b]furan-4-yl acetate
• CAS No: 85847-65-0
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 1841459
• PubChem ID: 6440777
• Update Time: 2025-04-21

(3aR,4R,5Z,9S,11aS)-9-hydroxy-6-methyl-3,10-dimethylidene-2-oxo-2,3,3a,4,7,8,9,10,11,11a-decahydrocyclodeca[b]furan-4-yl acetate Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,5Z,9S,11aS)-9-hydroxy-6-methyl-3,10-dimethylidene-2-oxo-2,3,3a,4,7,8,9,10,11,11a-decahydrocyclodeca[b]furan-4-yl acetate
• [(3aR,4R,5Z,9S,11aS)-9-hydroxy-6-methyl-3,10-dimethylidene-2-oxo-4,7,8,9,11,11a-hexahydro-3aH-cyclodeca[b]furan-4-yl] acetate
• 85847-65-0
• Cyclodeca(b)furan-2(3H)-one, 4-(acetyloxy)-3a,4,7,8,9,10,11,11a-octahydro-9-hydroxy-6-methyl-3,10-bis(methylene)-, (3aR,4R,5E,9S,11aS)-

• Inchi： 1S/C17H22O5/c1-9-5-6-13(19)10(2)8-15-16(11(3)17(20)22-15)14(7-9)21-12(4)18/h7,13-16,19H,2-3,5-6,8H2,1,4H3
• InChI Key： NAOUMPNHFSMECN-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(OC(C2=C)=O)CC(=C)C(O)CCC(C)=C1)=O

Computed Properties

• Exact Mass: 306.14672380g/mol
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones